Cas no 84236-26-0 ((S)-5-Bromo Naproxen)

(S)-5-Bromo Naproxen is a chiral brominated derivative of naproxen, a nonsteroidal anti-inflammatory drug (NSAID). This compound is of interest in pharmaceutical research due to its potential as a selective COX-2 inhibitor, offering enhanced anti-inflammatory properties with reduced gastrointestinal side effects compared to its parent molecule. The (S)-enantiomer is biologically active, ensuring optimal interaction with target enzymes. Its bromine substitution at the 5-position modifies electronic and steric properties, potentially improving binding affinity and metabolic stability. This makes (S)-5-Bromo Naproxen a valuable intermediate for developing novel NSAIDs or probing structure-activity relationships in medicinal chemistry. It is typically used in preclinical studies and as a reference standard in analytical applications.
(S)-5-Bromo Naproxen structure
(S)-5-Bromo Naproxen structure
Product Name:(S)-5-Bromo Naproxen
CAS No:84236-26-0
MF:C14H13BrO3
MW:309.155223608017
CID:721745
PubChem ID:329769057
Update Time:2025-09-27

(S)-5-Bromo Naproxen Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneaceticacid, 5-bromo-6-methoxy-a-methyl-, (aS)-
    • (S)-5-Bromo Naproxen
    • (2S)-2-(5-bromo-6-methoxynaphthalen-1-yl)propanoic acid
    • (S)-5-bromo-6-methoxy-alpha-methylnaphthalene-1-acetic acid
    • EINECS 282-475-6
    • (αS)-5-Bromo-6-methoxy-α-methyl-2-naphthaleneacetic acid
    • (2S)-2-(5-Bromo-6-methoxy-2-naphthyl)propionic acid
    • Naproxen Impurity C (PhEur)
    • (S)-5-Bromonaproxen
    • UNII-QBW1M74OFY
    • 2-(S)-(5-bromo-6-methoxy-2-naphthyl)propanoic acid
    • 2-NAPHTHALENEACETIC ACID, 5-BROMO-6-METHOXY-.ALPHA.-METHYL-, (.ALPHA.S)-
    • MFCD22381000
    • 84236-26-0
    • 5-Bromonaproxen, (S)-
    • (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid, pharmaceutical impurity standard
    • (S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid
    • (+)-5-BROMO-6-METHOXY-.ALPHA.-METHYL-2-NAPHTHALENEACETIC ACID
    • (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic Acid; Naproxen Imp. C (EP); 5-Bromonaproxen; Naproxen Impurity C
    • starbld0004491
    • S-(+)-2-(5-BROMO-6-METHOXY-2-NAPHTHYL)PROPIONIC ACID
    • (2S)-2-(5-bromo-6-methoxynaphthalen-2-yl)propanoic acid
    • NAPROXEN SODIUM IMPURITY C [EP IMPURITY]
    • 2(S)-(5-bromo-6-methoxy-2-naphthyl)-propionic acid
    • 5-BROMO NAPROXEN, (S)-
    • QBW1M74OFY
    • JZRWXNBIQCMXSU-QMMMGPOBSA-N
    • NAPROXEN IMPURITY C [EP IMPURITY]
    • (+)-BROMONAPROXEN
    • SCHEMBL4380166
    • Q27287180
    • (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic Acid (5-Bromonaproxen)
    • (+)-5-BROMO-6-METHOXY-ALPHA-METHYL-2-NAPHTHALENEACETIC ACID
    • NAPROXEN IMPURITY C (EP IMPURITY)
    • NAPROXEN SODIUM IMPURITY C (EP IMPURITY)
    • DTXCID20155647
    • 2-NAPHTHALENEACETIC ACID, 5-BROMO-6-METHOXY-ALPHA-METHYL-, (ALPHAS)-
    • MDL: MFCD22381000
    • Inchi: 1S/C14H13BrO3/c1-8(14(16)17)9-3-5-11-10(7-9)4-6-12(18-2)13(11)15/h3-8H,1-2H3,(H,16,17)/t8-/m0/s1
    • InChI Key: JZRWXNBIQCMXSU-QMMMGPOBSA-N
    • SMILES: BrC1=C(C=CC2C=C(C=CC=21)[C@@H](C(=O)O)C)OC

Computed Properties

  • Exact Mass: 308.00500
  • Monoisotopic Mass: 310.020457
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 451.9°C at 760 mmHg
  • Flash Point: 227.1°C
  • PSA: 46.53000
  • LogP: 3.79900
  • Optical Activity: [α]/D 46±4°, c = 1 in chloroform
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(S)-5-Bromo Naproxen Pricemore >>

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abcr
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(2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid; .
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(S)-5-Bromo Naproxen Production Method

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